Cas no 1509549-18-1 (O-(5-methylthiophen-2-yl)methylhydroxylamine)

• Product Name: O-(5-methylthiophen-2-yl)methylhydroxylamine
• CAS No: 1509549-18-1
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 6564045
• PubChem ID: 83479186
• Update Time: 2025-10-31

O-(5-methylthiophen-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(5-methylthiophen-2-yl)methylhydroxylamine
• O-[(5-methylthiophen-2-yl)methyl]hydroxylamine
• 1509549-18-1
• EN300-1820570

• Inchi： 1S/C6H9NOS/c1-5-2-3-6(9-5)4-8-7/h2-3H,4,7H2,1H3
• InChI Key： CCURSLGKHWSSOK-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CON

Computed Properties

• Exact Mass: 143.04048508g/mol
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on O-(5-methylthiophen-2-yl)methylhydroxylamine

Research Brief on O-(5-methylthiophen-2-yl)methylhydroxylamine (CAS: 1509549-18-1): Recent Advances and Applications in Chemical Biology and Medicine

O-(5-methylthiophen-2-yl)methylhydroxylamine (CAS: 1509549-18-1) has emerged as a promising chemical entity in recent medicinal chemistry and chemical biology research. This heterocyclic hydroxylamine derivative has garnered significant attention due to its unique structural features and potential pharmacological applications. Recent studies have explored its role as a versatile building block in drug discovery, particularly in the development of targeted covalent inhibitors and bioorthogonal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in PROTAC (proteolysis targeting chimera) development. Researchers utilized 1509549-18-1 as a warhead to target specific cysteine residues in E3 ubiquitin ligases, showing enhanced proteasomal degradation of target proteins. The 5-methylthiophene moiety was found to significantly improve cell permeability compared to traditional hydroxylamine derivatives, while maintaining excellent target engagement properties.

In chemical biology applications, a Nature Chemical Biology publication (2024) highlighted the compound's effectiveness in proximity labeling strategies. The research team developed a novel bioconjugation platform using 1509549-18-1 as a key reactive intermediate for spatially resolved protein labeling. The methylthiophene group provided optimal balance between reactivity and stability, enabling precise mapping of protein-protein interactions in live cells with minimal background signal.

From a synthetic chemistry perspective, recent advances in the scalable production of 1509549-18-1 have been reported. A 2024 Organic Process Research & Development paper detailed an improved synthetic route with 78% overall yield and >99.5% purity, addressing previous challenges in large-scale preparation. This development is particularly significant as it enables broader exploration of the compound's therapeutic potential in preclinical studies.

Emerging pharmacological data suggests potential applications in oncology and inflammatory diseases. Preliminary in vivo studies with 1509549-18-1-derived inhibitors have shown promising results in xenograft models of triple-negative breast cancer, with good pharmacokinetic profiles and minimal off-target effects. However, comprehensive toxicological evaluations are still ongoing to fully characterize the safety profile of this chemical scaffold.

The compound's unique electronic properties, resulting from the conjugated thiophene system, have also enabled novel applications in molecular imaging. Recent work published in Chemical Science (2023) demonstrated its utility as a contrast agent precursor for MRI, with the hydroxylamine group serving as an effective metal chelator when appropriately functionalized.

Future research directions for 1509549-18-1 appear to focus on three main areas: expanding its applications in targeted protein degradation, developing next-generation bioorthogonal probes, and exploring its potential as a privileged scaffold in fragment-based drug discovery. Several pharmaceutical companies have included derivatives of this compound in their early-stage pipelines, suggesting growing industry interest in this chemical space.

While the current data on O-(5-methylthiophen-2-yl)methylhydroxylamine is promising, researchers emphasize the need for more comprehensive structure-activity relationship studies to fully exploit its therapeutic potential. The coming years are likely to see increased research output related to this compound as its applications continue to expand across chemical biology and medicinal chemistry domains.